Tert-butyl 1-oxo-4-phenyl-2,8-diazaspiro[4.5]decane-8-carboxylate

• IUPAC Name: tert-butyl 1-oxo-4-phenyl-2,8-diazaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C19H26N2O3/c1-18(2,3)24-17(23)21-11-9-19(10-12-21)15(13-20-16(19)22)14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,20,22)
• InChI Key: HKNZTOBKFBILCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)C(CNC2=O)C3=CC=CC=C3
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

“Tert-butyl 1-oxo-4-phenyl-2,8-diazaspiro[4.5]decane-8-carboxylate” is a chemical compound with the molecular formula C19H26N2O3. It is used in various chemical reactions and has several synonyms.

Molecular Structure Analysis

The molecular structure of “Tert-butyl 1-oxo-4-phenyl-2,8-diazaspiro[4.5]decane-8-carboxylate” can be represented by the InChI string: InChI=1S/C13H22N2O3/c1-12(2,3)18-11(17)15-8-5-13(6-9-15)4-7-14-10(13)16/h4-9H2,1-3H3, (H,14,16). This string encodes the molecular structure in a standard format.

Physical And Chemical Properties Analysis

The molecular weight of “Tert-butyl 1-oxo-4-phenyl-2,8-diazaspiro[4.5]decane-8-carboxylate” is 330.42 g/mol. Other computed properties include a XLogP3-AA of 0.8, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, and a rotatable bond count of 2.

Scientific Research Applications

Supramolecular Arrangements

Tert-butyl 1-oxo-4-phenyl-2,8-diazaspiro[4.5]decane-8-carboxylate, along with related compounds, has been studied for its role in supramolecular arrangements. These compounds, including variants like 8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decane, do not contain solvent molecules in their crystal structures. Their molecular and crystal structures have been examined, highlighting the impact of substituents on the cyclohexane ring in forming supramolecular arrangements (Graus et al., 2010).

Pseudopeptide Synthesis

This compound and its derivatives are used in pseudopeptide synthesis. For example, the synthesis of specific spirolactams as conformationally restricted pseudopeptides has been explored. These compounds act as constrained surrogates for certain dipeptides in peptide synthesis, aiding in understanding peptide behavior and structure (Fernandez et al., 2002).

Reactions with Other Compounds

The reaction pathways of tert-butyl 1-oxo-4-phenyl-2,8-diazaspiro[4.5]decane-8-carboxylate with other compounds, like N,N-dimethylformamide dimethyl acetal, have been studied. These investigations are crucial for understanding the synthesis of biologically active heterocyclic compounds (Moskalenko & Boev, 2012).

NMR Spectroscopy Applications

The compound's relative configuration has been examined using NMR spectroscopy. Research involving 1,4-diazaspiro[4.5]decanes, which are closely related to tert-butyl 1-oxo-4-phenyl-2,8-diazaspiro[4.5]decane-8-carboxylate, provides insights into their stereochemistry and structural analysis (Guerrero-Alvarez et al., 2004).

Structural Analysis in Crystallography

The crystal structure of similar compounds, like tert-butyl 7,9-dibenzyl-2-oxo-1,7,9-triazaspiro[4.5]dec-3-ene-1-carboxylate, has been reported, demonstrating the utility of these compounds in detailed structural analysis and crystallography (Dong et al., 1999).